Cas no 1388070-71-0 (7-bromo-4-methyl-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-4-methyl-1H-1,2,3-benzotriazole
• CAS No: 1388070-71-0
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD30537074
• CID: 4937997
• PubChem ID: 56985167
• Update Time: 2025-06-20

7-bromo-4-methyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-methyl-1H-benzo[d][1,2,3]triazole
• 7-bromo-4-methyl-1H-benzo[d][1,2,3]triazole
• 7-bromo-4-methyl-1H-1,2,3-benzotriazole
• EN300-25685815
• 1388070-71-0
• G66167

• MDL： MFCD30537074
• Inchi： 1S/C7H6BrN3/c1-4-2-3-5(8)7-6(4)9-11-10-7/h2-3H,1H3,(H,9,10,11)
• InChI Key： FHMSZTDANWCLEB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2C1=NNN=2

Computed Properties

• Exact Mass: 210.97451 g/mol
• Monoisotopic Mass: 210.97451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6
• Molecular Weight: 212.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 7-bromo-4-methyl-1H-1,2,3-benzotriazole

Introduction to 7-Bromo-4-Methyl-1H-1,2,3-Benzotriazole (CAS No. 1388070-71-0)

7-Bromo-4-methyl-1H-1,2,3-benzotriazole (CAS No. 1388070-71-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzotriazoles, which are known for their diverse applications in various industries, including pharmaceuticals, agrochemicals, and electronics. The unique combination of a bromine atom and a methyl group in its structure imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 7-bromo-4-methyl-1H-1,2,3-benzotriazole is C₉H₇BrN₃, and its molecular weight is approximately 226.08 g/mol. The compound is characterized by its high stability and reactivity, making it an attractive candidate for a wide range of synthetic transformations. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of this compound in both academic and industrial settings.

In the realm of medicinal chemistry, 7-bromo-4-methyl-1H-1,2,3-benzotriazole has shown promise as a building block for the development of novel therapeutic agents. Its bromine substituent can be readily functionalized through various reactions, such as Suzuki coupling and nucleophilic substitution, allowing for the introduction of diverse functional groups. This flexibility is crucial for optimizing the pharmacological properties of drug candidates, including their potency, selectivity, and bioavailability.

Recent studies have explored the potential of 7-bromo-4-methyl-1H-1,2,3-benzotriazole as a scaffold for the design of anti-inflammatory and anticancer drugs. For instance, researchers at the University of California have synthesized a series of derivatives by modifying the bromine position with different substituents. These derivatives exhibited enhanced inhibitory activity against key enzymes involved in inflammation and cancer progression. The results highlight the importance of structural modifications in fine-tuning the biological activity of benzotriazole-based compounds.

Beyond its applications in pharmaceuticals, 7-bromo-4-methyl-1H-1,2,3-benzotriazole has also found utility in materials science. Its ability to form stable complexes with metal ions makes it an excellent ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have shown promise in gas storage, catalysis, and sensing applications due to their high surface area and tunable porosity. For example, a study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from 7-bromo-4-methyl-1H-1,2,3-benzotriazole exhibited exceptional performance in CO₂ capture and separation processes.

The synthesis of 7-bromo-4-methyl-1H-1,2,3-benzotriazole typically involves multistep procedures that include bromination and cyclization reactions. Advances in green chemistry have led to the development of more environmentally friendly methods for its production. One such method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields while minimizing waste generation. This approach aligns with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion, 7-bromo-4-methyl-1H-1,2,3-benzotriazole (CAS No. 1388070-71-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structural features and reactivity profile make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for its use, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry and materials science.